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Compound of Interest

Compound Name: MS645

cat. No.: B2760879

For Researchers, Scientists, and Drug Development Professionals

Introduction

MS645 is a novel, potent, and cell-penetrant bivalent inhibitor of the Bromodomain and Extra-
Terminal domain (BET) family of proteins, with a primary focus on Bromodomain-containing
protein 4 (BRDA4). Its unique bivalent nature allows for simultaneous engagement with the two
tandem bromodomains (BD1 and BD2) of BRD4, leading to a spatially constrained inhibition
and a sustained repression of BRD4's transcriptional activity. This enhanced activity profile
makes MS645 a promising therapeutic candidate, particularly in the context of solid tumors like
triple-negative breast cancer (TNBC), which have shown limited response to earlier monovalent
BET inhibitors.

Chemical and Physical Properties

Property Value

CAS Number 2250091-96-2
Molecular Formula C48H54CI2N1002S2
Molecular Weight 938.04 g/mol

(S)-N,N'-(decane-1,10-diyl)bis(2-((6S)-4-(4-
Synonym chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1]
[2][3]triazolo[4,3-a][1][3]diazepin-6-yl)acetamide)
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Mechanism of Action and Signaling Pathway

MS645 functions as an epigenetic modulator by targeting BRD4, a key reader of acetylated
lysine residues on histones and other proteins. BRD4 plays a critical role in the recruitment of
the transcriptional machinery to promoters and enhancers of target genes, many of which are
implicated in cancer cell proliferation and survival.

By binding to the acetyl-lysine binding pockets of BRD4's bromodomains, MS645 displaces
BRD4 from chromatin. This leads to the transcriptional repression of key oncogenes, most
notably c-Myc. The inhibition of c-Myc, a master regulator of cell growth and proliferation, is a
central aspect of MS645's anti-cancer activity.

Furthermore, treatment with MS645 has been shown to induce the expression of the tumor
suppressor and cell-cycle inhibitor p21. The upregulation of p21 contributes to the observed
cell cycle arrest in cancer cells. The interplay between the downregulation of c-Myc and the
upregulation of p21 is a critical component of the cellular response to MS645.

MS645's bivalent binding provides a more sustained and potent inhibition of BRD4's interaction
with essential transcriptional co-activators like Mediator Complex Subunit 1 (MED1) and Yin
Yang 1 (YY1). This enhanced disruption of the transcriptional apparatus contributes to its
superior efficacy in solid tumor models compared to monovalent BET inhibitors.
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Caption: MS645 inhibits BRD4, leading to c-Myc downregulation and p21 upregulation.
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Quantitative Data

Parameter Cell Line Value Reference
Ki (BRD4-BD1/BD2) - 18.4 nM [1]
IC50 HS5878T (TNBC) 4.1 nM [1]
IC50 BT549 (TNBC) 6.8 nM [1]

MCF 10A (Non-
IC50 ] ) 7.9 nM [1]
tumorigenic breast)

RAW (Mouse
IC50 - [1]
macrophage)

Experimental Protocols
Cell Viability Assay

Detailed protocols for assessing the effect of MS645 on cell viability are crucial for its
characterization. A common method involves the use of a resazurin-based assay.

o Cell Seeding: Plate cells (e.g., TNBC cell lines) in 96-well plates at a density of 2,000-5,000
cells per well and allow them to adhere overnight.

o Compound Treatment: Treat the cells with a serial dilution of MS645 (e.g., from 0.1 nM to 10
uM) for a specified period, typically 72 hours.

o Resazurin Addition: Add resazurin solution to each well and incubate for 2-4 hours at 37°C.

» Fluorescence Reading: Measure the fluorescence at an excitation wavelength of 560 nm and
an emission wavelength of 590 nm using a plate reader.

o Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) values by fitting the
dose-response curves to a four-parameter logistic equation using appropriate software.

Western Blot Analysis

Western blotting is used to determine the effect of MS645 on the protein levels of its targets
and downstream effectors.
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Cell Lysis: Treat cells with the desired concentrations of MS645 for the indicated times. Lyse
the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA
protein assay.

SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel
and transfer them to a PVDF membrane.

Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at
room temperature. Incubate the membrane with primary antibodies against BRD4, c-Myc,
p21, and a loading control (e.g., GAPDH or (3-actin) overnight at 4°C. Wash the membrane
and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room
temperature.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)
detection system.

Chromatin Immunoprecipitation (ChiP) Assay

ChIP assays are performed to investigate the occupancy of BRD4 and other transcriptional
regulators at specific gene promoters.

Cross-linking and Sonication: Treat cells with MS645 or vehicle control. Cross-link protein-
DNA complexes with formaldehyde. Lyse the cells and sonicate the chromatin to obtain DNA
fragments of 200-500 bp.

Immunoprecipitation: Incubate the sheared chromatin with antibodies against BRD4, MED1,
or YY1 overnight at 4°C. Precipitate the antibody-protein-DNA complexes using protein A/G
magnetic beads.

Reverse Cross-linking and DNA Purification: Wash the beads extensively and elute the
complexes. Reverse the cross-links by heating and treat with proteinase K. Purify the DNA
using a DNA purification kit.

Quantitative PCR (qPCR): Perform qPCR using primers specific for the promoter regions of
target genes (e.g., c-Myc).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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